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Compound of Interest

Compound Name: 2-Sulfobenzoic acid

Cat. No.: B1210993

An in-depth guide to the thermodynamic properties and stability of 2-Sulfobenzoic acid,
designed for researchers, scientists, and professionals in drug development. This document
provides key data, experimental methodologies, and visual workflows to facilitate a
comprehensive understanding of this compound.

Physicochemical and Thermodynamic Properties

2-Sulfobenzoic acid (C7HeOsS) is a white, crystalline solid that is soluble in water and alcohol.

Its properties are dictated by the presence of both a carboxylic acid and a sulfonic acid group
on the benzene ring.

Table 1: Physicochemical Properties of 2-Sulfobenzoic Acid
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Property Value Source
Molecular Formula C7HeOsS [1]
Molecular Weight 202.19 g/mol [1]

CAS Number 632-25-7 [2]
Appearance White needles/crystalline solid [2][3]
Melting Point 136 °C (409.15 K) [3]
Boiling Point 301 °C (574.15 K) [3]
Density 1.763 g/cm3 [3]

| Solubility | Soluble in water and alcohol, insoluble in ether. |[2][3] |

While extensive experimental data on the core thermodynamic properties of 2-sulfobenzoic
acid is not readily available in the provided search results, data for its cyclic anhydride (o-
Sulfobenzoic anhydride, CAS 81-08-3) has been estimated using computational methods. This
data can serve as a useful reference point for understanding the related acid.

Table 2: Calculated Thermodynamic Properties of 2-Sulfobenzoic Acid Cyclic Anhydride
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Property Symbol Value Unit Method Source
Enthalpy of Joback
. AfH® -589.27 kJ/mol [4]
Formation Method
Gibbs Free
Joback
Energy of AfG® -491.21 kJ/mol [4]
) Method
Formation
Enthalpy of Joback
) AfusH® 23.00 kJ/mol [4]
Fusion Method
Enthalpy of Joback
o AvapH° 60.72 kJ/mol [4]
Vaporization Method
Ideal Gas
Heat Joback
) Cpg 235.47 J/mol-K [4]
Capacity (at Method
524.23 K)
Normal Joback
_ ) Tf 412.17 K [4]
Melting Point Method

| Normal Boiling Point | Tb | 524.23 | K | Joback Method |[4] |

Thermal Stability and Decomposition

2-Sulfobenzoic acid is relatively stable under normal conditions.[3] However, at elevated
temperatures, it will undergo decomposition. The thermal decomposition of its cyclic anhydride
may generate irritating and highly toxic gases, including carbon monoxide and oxides of sulfur.

[5]

The stability of sulfonic acids, in general, can be investigated using thermogravimetric analysis
(TGA). For instance, studies on polymeric sulfonic acids show that decomposition can occur in
multiple stages, beginning at temperatures around 200°C, with significant mass loss occurring
at higher temperatures.[6] The final residue after heating to high temperatures under nitrogen is
often largely non-volatile.[6]

Experimental Protocols
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The thermodynamic properties and thermal stability of compounds like 2-sulfobenzoic acid
are typically determined using a suite of thermo-analytical techniques.

Differential Scanning Calorimetry (DSC)

DSC is a fundamental technique used to measure changes in heat flow associated with
thermal transitions.[7] It is highly valuable for determining melting point, enthalpy of fusion
(melting enthalpy), and heat capacity.[7][8]

» Objective: To determine the melting point, enthalpy of fusion, and heat capacity of 2-
sulfobenzoic acid.

o Methodology:

o Asmall, precisely weighed sample (typically 1-5 mg) of 2-sulfobenzoic acid is
hermetically sealed in an aluminum pan.

o An empty, sealed pan is used as a reference.
o The sample and reference pans are placed in the DSC instrument.

o The instrument heats the sample and reference at a constant rate (e.g., 10 °C/min) under
a controlled atmosphere (typically nitrogen).

o The DSC measures the difference in heat flow required to maintain the sample and
reference at the same temperature.

o An endothermic peak on the resulting thermogram indicates melting. The peak's onset
temperature is taken as the melting point, and the area under the peak is integrated to
calculate the enthalpy of fusion.[9]

o Heat capacity is determined by measuring the heat flow required to raise the sample's
temperature by a specific amount, compared to a known standard like sapphire.[8]

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a
controlled atmosphere. It is used to determine the thermal stability and decomposition profile of
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a material.
o Objective: To assess the thermal stability and decomposition pattern of 2-sulfobenzoic acid.
o Methodology:

o A small amount of the sample is placed in a tared TGA pan (often platinum or alumina).

o The pan is placed on a sensitive microbalance within the TGA furnace.

o The sample is heated at a constant rate (e.g., 10-20 °C/min) under a specific atmosphere
(e.g., nitrogen for inert decomposition, or air for oxidative decomposition).

o The instrument records the sample's mass continuously as the temperature increases.

o The resulting TGA curve plots percentage weight loss versus temperature, revealing the
onset temperature of decomposition and the temperature ranges of different
decomposition stages.[6][10]

o For evolved gas analysis, the TGA can be coupled to a mass spectrometer (MS) or a
Fourier-transform infrared (FTIR) spectrometer to identify the gaseous decomposition
products.[6]

Visualization of Analytical Workflow

The characterization of 2-sulfobenzoic acid involves a logical progression of analysis, starting
from the pure compound and branching into various techniques to elucidate its properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Thermodynamic properties and stability of 2-
Sulfobenzoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1210993#thermodynamic-properties-and-stability-of-
2-sulfobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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